Cas no 50309-39-2 ( )
structure
Product Name:
CAS No:50309-39-2
MF:C5H9ClN4O2
MW:192.6035592556
CID:933525
PubChem ID:135502398
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-nitro-1H-imidazol-5-yl)ethanamine,hydrochloride
- NSC258829
- NSC-258829
- NSC378279
- NSC-378279
- 2-(4-Nitro-1H-imidazol-5-yl)ethan-1-amine--hydrogen chloride (1/1)
- 50309-39-2
- DTXSID30496290
-
-
- Inchi: 1S/C5H8N4O2.ClH/c6-2-1-4-5(9(10)11)8-3-7-4;/h3H,1-2,6H2,(H,7,8);1H
- InChI Key: PXPFOTKEEDYQDH-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1=C(CCN)N=CN1)=O
Computed Properties
- Exact Mass: 156.06484
- Monoisotopic Mass: 192.0414032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 97.84
- LogP: 1.84460
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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